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Compound of Interest

Compound Name: N-Bromosaccharin

Cat. No.: B1208123 Get Quote

An in-depth exploration of the physical and chemical properties of N-Bromosaccharin
(NBSac), a versatile reagent in organic synthesis. This guide provides researchers, scientists,

and drug development professionals with a detailed overview of NBSac's characteristics,

experimental protocols for its use, and insights into its reaction mechanisms.

Physical and Chemical Properties
N-Bromosaccharin is a white to off-white crystalline solid at room temperature.[1] It is a stable

yet reactive halogenating agent, finding utility as both a brominating agent and an oxidizing

reagent in a variety of organic transformations.[1][2]
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Identifier Value

IUPAC Name
2-bromo-1,2-benzisothiazol-3(2H)-one 1,1-

dioxide[1]

Synonyms
N-Bromosaccharin, NBSac, 2-Bromo-1,1-dioxo-

1,2-benzothiazol-3-one[3][4]

CAS Number 35812-01-2[1][4]

Molecular Formula C₇H₄BrNO₃S[1][4]

Molecular Weight 262.08 g/mol [1]

Chemical Structure

The molecule features a benzisothiazole ring

system with a bromine atom attached to the

nitrogen. The presence of two sulfonyl dioxide

groups and a carbonyl group contributes to its

reactivity.[1]

Physical Properties
Property Value

Melting Point 160 °C[3], 171-173 °C[4]

Boiling Point 404.4 °C[3]

Density 2.063 g/cm³

Appearance White to off-white crystalline solid[1]

Solubility

Soluble in alcohols, acetonitrile,

tetrachloromethane, ethyl acetate,

trichloromethane, acetone, and 1,4-dioxane.[5]

[6] Slightly soluble in water.

Chemical Properties and Reactivity
N-Bromosaccharin is a versatile reagent in organic synthesis, primarily utilized for bromination

and oxidation reactions. The N-Br bond is relatively weak and polarized due to the electron-
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withdrawing nature of the adjacent sulfonyl and carbonyl groups, making the bromine atom

electrophilic.[1]

Key chemical reactions involving N-Bromosaccharin include:

Bromination of Aromatic Compounds: It is an effective reagent for the bromination of

electron-rich aromatic compounds such as anilines and phenols, often exhibiting high

regioselectivity for the para-position.[1][6]

Oxidation of Alcohols: N-Bromosaccharin can be used to oxidize primary and secondary

alcohols to aldehydes and ketones, respectively.

Oxidative Cleavage of Oximes: It efficiently cleaves oximes to regenerate the corresponding

carbonyl compounds.[1][7]

Bromination of Allylic and Benzylic Positions: Similar to N-bromosuccinimide (NBS), NBSac

can be used for the free-radical bromination of allylic and benzylic C-H bonds.

Formation of Bromohydrins: It reacts with alkenes in the presence of water to form

bromohydrins.[3]

Experimental Protocols
This section provides detailed methodologies for the synthesis of N-Bromosaccharin and its

application in key organic transformations.

Synthesis of N-Bromosaccharin (Green Chemistry
Approach)
This protocol describes an environmentally friendly synthesis of N-Bromosaccharin using

readily available and non-toxic reagents.[1]

Materials:

Sodium saccharin (10.25 g, 50 mmol)

Potassium bromide (KBr) (6.00 g, 50 mmol)
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Oxone® (potassium peroxymonosulfate) (30.75 g, 50 mmol)

Sodium carbonate (Na₂CO₃) (2.65 g, 25 mmol)

Distilled water

Procedure:

In a suitable flask, dissolve sodium saccharin, potassium bromide, and sodium carbonate in

250 mL of distilled water with stirring.

In a separate beaker, prepare a solution of Oxone® in 30 mL of distilled water.

Slowly add the Oxone® solution to the stirred solution of sodium saccharin at 0 °C.

Allow the reaction mixture to stir at room temperature for 24 hours.

The resulting solid precipitate is collected by filtration.

Wash the solid with cold distilled water and dry to obtain pure N-Bromosaccharin.

Expected Yield: Approximately 64%.[1]
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Reactants

Process Workup Product

Sodium Saccharin
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Potassium Bromide

Sodium Carbonate

Oxone® Solution

Add Oxone® at 0°C Stir at RT for 24h Filter Solid Wash with Cold Water Dry N-Bromosaccharin

Click to download full resolution via product page

Caption: Workflow for the green synthesis of N-Bromosaccharin.

Bromination of Aniline
This protocol details the use of N-Bromosaccharin for the bromination of aniline, a

representative aromatic amine.[4]

Materials:

Aniline

N-Bromosaccharin solution (0.02 M in glacial acetic acid)

Potassium iodide (KI) solution (10%)

Standard sodium thiosulfate (Na₂S₂O₃) solution (0.01 M)

Starch indicator solution
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Glacial acetic acid

Distilled water

Procedure:

Prepare a stock solution of aniline in a suitable solvent.

Transfer an aliquot containing 1-5 mg of aniline to a 100 mL glass-stoppered conical flask.

Add 10 mL of the N-Bromosaccharin solution.

Stopper the flask, shake thoroughly, and allow the reaction to proceed for 10 minutes at

room temperature with occasional shaking.

Wash the stopper with 5 mL of distilled water, collecting the washings in the flask.

Add 5 mL of potassium iodide solution. The unreacted N-Bromosaccharin will liberate

iodine.

Titrate the liberated iodine with the standard sodium thiosulfate solution using starch as an

indicator.

Perform a blank titration under identical conditions without the aniline sample.

Calculate the amount of N-Bromosaccharin consumed to determine the extent of

bromination.
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Reaction

Quenching & Iodine Liberation

Titration
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Caption: Experimental workflow for the bromination of aniline using N-Bromosaccharin.

Reaction Mechanisms
Understanding the underlying mechanisms of reactions involving N-Bromosaccharin is crucial

for predicting outcomes and optimizing reaction conditions.

Electrophilic Bromination of an Aromatic Ring
The bromination of electron-rich aromatic compounds, such as phenols and anilines, proceeds

through an electrophilic aromatic substitution mechanism. The polarized N-Br bond in NBSac

allows the bromine to act as an electrophile.

Step 1: Formation of Sigma Complex
Step 2: Deprotonation

Ar-H
[Ar(H)Br]⁺ (Sigma Complex)

Attack by π-electrons

NBSac (Br⁺ source)

Base

Ar-Br

Loss of H⁺

H-Base⁺
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Click to download full resolution via product page

Caption: Generalized mechanism for electrophilic aromatic bromination.

Free Radical Bromination of an Allylic C-H Bond
In the presence of a radical initiator (e.g., light or AIBN), N-Bromosaccharin can effect the

bromination of allylic positions via a free-radical chain mechanism, analogous to the Wohl-

Ziegler reaction with NBS.[6][8]

Initiation

Propagation

Termination

Radical Initiator (In)

2 In•
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Br•

Reaction with trace HBr

R-CH₂-CH=CH₂

NBSac

HBr

- HBr

R-ĊH-CH=CH₂

+ Br•

R-CH(Br)-CH=CH₂

+ Br₂ (from NBSac+HBr)
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Caption: Free-radical chain mechanism for allylic bromination.

Oxidative Cleavage of Oximes
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N-Bromosaccharin provides an efficient method for the regeneration of carbonyl compounds

from their corresponding oximes. The reaction is believed to proceed via an initial attack of the

oxime nitrogen on the electrophilic bromine of NBSac, followed by hydrolysis.

Step 1: Initial Attack
Step 2: Hydrolysis

R₂C=N-OH

[R₂C=N(Br)-OH]⁺
Nucleophilic attack

NBSac

R₂C(OH)-N(Br)-OHAddition of H₂O

H₂O R₂C=O

Elimination

H₂N-Br + Saccharin

Click to download full resolution via product page

Caption: Proposed mechanism for the oxidative cleavage of oximes.

Safety and Handling
N-Bromosaccharin is a strong oxidizing agent and should be handled with care. It is irritating

to the eyes, skin, and respiratory tract.[6] Appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should

be stored in a cool, dry place away from combustible materials.[6] For detailed safety

information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-n-bromosaccharin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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